1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl-(2-methoxy-4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C18H19NO2S/c1-21-17-12-14(22-2)9-10-15(17)18(20)19-11-5-7-13-6-3-4-8-16(13)19/h3-4,6,8-10,12H,5,7,11H2,1-2H3
• InChI Key: LEZNSIJLAKWBGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C18H19NO2S
• Molecular Weight: 313.4 g/mol

Description

1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline (MMQ) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MMQ is a tetrahydroquinoline derivative that exhibits a wide range of biological activities, including anticancer, antifungal, and antibacterial properties. The aim of

Mechanism of Action

The mechanism of action of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is not fully understood. However, several studies have suggested that 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline exerts its biological activities through the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline has also been shown to induce apoptosis in cancer cells through the activation of caspases and the upregulation of pro-apoptotic proteins.
Biochemical and Physiological Effects:
1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline exhibits a wide range of biochemical and physiological effects. Several studies have demonstrated that 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline can inhibit cell proliferation and induce apoptosis in cancer cells. 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is its broad-spectrum activity against cancer cells, fungi, and bacteria. 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is also relatively easy to synthesize, making it a cost-effective candidate for drug discovery and development. However, one of the main limitations of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline. One potential direction is the optimization of the synthesis method to improve the yield and purity of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline in vivo to determine its efficacy and safety. Additionally, the development of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline derivatives with improved solubility and bioavailability could lead to the discovery of new drugs with enhanced therapeutic potential.
Conclusion:
In conclusion, 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is a tetrahydroquinoline derivative with promising applications in drug discovery and development. 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline exhibits potent anticancer, antifungal, and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. Although the mechanism of action of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline is not fully understood, several studies have suggested that 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline exerts its biological activities through the inhibition of various cellular pathways. While 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline has several advantages, such as its broad-spectrum activity and ease of synthesis, its poor solubility in water remains a limitation. Future research should focus on optimizing the synthesis method, investigating the pharmacokinetics and pharmacodynamics of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline in vivo, and developing 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline derivatives with improved solubility and bioavailability.

Synthesis Methods

The synthesis of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline involves the condensation of 2-methoxy-4-(methylthio)benzoyl chloride with 1,2,3,4-tetrahydroquinoline in the presence of a base. This reaction yields 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline as a yellow powder with a melting point of 218-220°C. The purity of 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential applications in drug discovery and development. Several studies have demonstrated that 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and prostate cancer. 1-[2-methoxy-4-(methylthio)benzoyl]-1,2,3,4-tetrahydroquinoline has also been shown to possess antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.